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Compound of Interest

Compound Name: 3-Buten-1-ol

Cat. No.: B139374

Technical Guide on the Physical Properties of 3-
Buten-1-ol

This technical guide provides an in-depth overview of the core physical properties of 3-buten-
1-ol, with a specific focus on its boiling and melting points. It is intended for researchers,
scientists, and professionals in drug development who may use this compound as a reagent or
building block in organic synthesis. This document includes tabulated physical data, detailed
experimental protocols for property determination, and a visualization of the factors influencing
these properties.

Physical and Chemical Properties of 3-Buten-1-ol

3-Buten-1-ol (CAS No: 627-27-0), also known as allylcarbinol, is a primary alcohol with the
chemical formula C2HsO.[1][2] Its structure contains both a hydroxyl functional group and a
terminal alkene, making it a versatile reagent in chemical synthesis.[3] The presence of the
hydroxyl group allows for hydrogen bonding, which significantly influences its physical
properties.

Data Presentation: Summary of Physical Properties

The quantitative physical properties of 3-buten-1-ol are summarized in the table below for easy
reference and comparison.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b139374?utm_src=pdf-interest
https://www.benchchem.com/product/b139374?utm_src=pdf-body
https://www.benchchem.com/product/b139374?utm_src=pdf-body
https://www.benchchem.com/product/b139374?utm_src=pdf-body
https://www.benchchem.com/product/b139374?utm_src=pdf-body
https://www.biosynth.com/p/FB32430/627-27-0-3-buten-1-ol
https://www.fishersci.com/shop/products/3-buten-1-ol-98-thermo-scientific/AC295750250
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1172076.htm
https://www.benchchem.com/product/b139374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Source(s)
Boiling Point 112-114 °C (at 760 mmHg) [21[3114]
113.5°C [5]

Melting Point -31.44 °C (estimate) [1][6]
Density 0.838 g/mL (at 25 °C) [3]

Molar Mass 72.11 g/mol [1]
Refractive Index 1.4200 to 1.4220 (at 20 °C) [2][5]

Flash Point 32-33°C [11[4115]

Visualization of Factors Influencing Physical
Properties

The boiling and melting points of a substance are dictated by its molecular structure and the
resulting intermolecular forces. For 3-buten-1-ol, key factors include its moderate molecular
weight, the polarity endowed by the hydroxyl group, and its overall linear structure. The
following diagram illustrates the logical relationship between these molecular characteristics
and its macroscopic physical properties.
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Molecular Properties of 3-Buten-1-ol

Molecular Weight Molecular Structure Polarity
(72.11 g/mol) (Linear Chain, Terminal Alkene) (Hydroxyl Group)

Resulting Intermolecular Forces

Van der Waals Forces B Hydrogen Bonding

Macroscopic Physical Properties

Boiling Point Melting Point

(-31.44 °C)

(112-114 °C)

Click to download full resolution via product page

Caption: Logical flow from molecular properties to physical constants.

Experimental Protocols

Accurate determination of physical properties is critical for compound characterization and
process design. The following sections detail standard laboratory protocols for measuring the
boiling and melting points.

This microscale method is efficient for determining the boiling point of a liquid sample with high
accuracy using minimal material.[7]

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the applied atmospheric pressure. In this method, a small amount of liquid is heated, and its
vapor displaces the air in an inverted capillary tube. Upon cooling, the point at which the liquid
Is drawn back into the capillary corresponds to the boiling point.[7]

Apparatus:
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e Thiele tube

» High-boiling point mineral oll

e Thermometer (-10 to 200 °C range)

e Small test tube (e.g., 75x10 mm)

e Capillary tube (sealed at one end)

e Rubber band or wire for attachment

e Bunsen burner or micro-burner

Procedure:

o Sample Preparation: Add approximately 0.5 mL of 3-buten-1-ol to the small test tube.

o Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in
the liquid.

o Apparatus Assembly: Attach the test tube to the thermometer using a small rubber band.
Ensure the bottom of the test tube is aligned with the thermometer bulb.

e Thiele Tube Setup: Insert the thermometer assembly into the Thiele tube, ensuring the
sample is positioned below the side-arm junction to facilitate uniform heating by convection
of the mineral oil.[7]

e Heating: Gently heat the side arm of the Thiele tube with a burner.[7] As the temperature
rises, air trapped in the capillary will bubble out.

o Observation: Continue heating until a continuous and rapid stream of bubbles emerges from
the capillary tip. This indicates that the air has been replaced by the sample's vapor.

e Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.
The rate of bubbling will decrease. The moment the liquid is drawn into the capillary tube,
record the temperature on the thermometer. This temperature is the boiling point of 3-buten-
1-ol.[7]
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Due to the very low melting point of 3-buten-1-ol (-31.44 °C), a standard melting point
apparatus is insufficient. A specialized apparatus with a cryogenic cooling capability is required.

Principle: The melting point is the temperature at which a substance transitions from a solid to
a liquid state. For a pure substance, this transition occurs over a narrow temperature range.

Apparatus:

e Melting point apparatus with a cooling stage or cryostat (e.g., a cold-finger setup with liquid
nitrogen or a programmable cooling bath).

o Capillary tubes (sealed at one end).
o Low-temperature thermometer or calibrated thermocouple.
Procedure:

o Sample Freezing: Cool a small sample of 3-buten-1-ol until it solidifies completely. This can
be done in a separate cooling bath (e.g., dry ice/acetone).

o Sample Loading: Quickly introduce the frozen, powdered sample into a capillary tube to a
height of 1-2 mm and pack it tightly.

o Apparatus Setup: Place the capillary tube into the sample holder of the cold-stage melting
point apparatus. Ensure the stage has been pre-cooled to a temperature at least 10-15 °C
below the expected melting point.

e Heating: Set the apparatus to heat at a slow, controlled rate (e.g., 1-2 °C per minute) once
the temperature is near the expected melting point.

o Observation and Measurement: Observe the sample through the magnified viewing port.
Record the temperature at which the first drop of liquid appears (the beginning of the melting
range) and the temperature at which the last crystal of solid disappears (the end of the
melting range). For a pure compound, this range should be narrow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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